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Compound of Interest

Compound Name: B-NADH-13C5 Disodium Salt
Cat. No.: B1158510
Get Quote
\ J

Executive Summary & Chemical Profile

This guide outlines the mandatory disposal procedures for

-Nicotinamide Adenine Dinucleotide, Reduced Form, 13C5 labeled, Disodium Salt. While this
compound is generally classified as non-hazardous under GHS standards, its status as a
biological metabolite and a stable isotope requires specific handling to ensure regulatory
compliance (RCRA) and prevent experimental cross-contamination.

Critical Safety Distinction: This product contains Carbon-13 (

C), a stable isotope. It is NOT radioactive. It does not require decay storage, Geiger counter
monitoring, or disposal via radioactive waste streams (NRC/DOE regulations do not apply).

Chemical Identification Table
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Parameter Specification

Chemical Name “NADH-13C5 Disodium Salt
Chemical Nature Stable Isotope Labeled Coenzyme
Radioactivity None (Stable Isotope)

Physical State Solid (Lyophilized Powder)
Solubility Highly soluble in water

N Unstable in solution; sensitive to light, moisture,
Stability

and acid
Non-Hazardous (Not P, U, or Characteristic
RCRA Status ]
listed)
) ) Biological Oxygen Demand (BOD) in
Primary Risk

wastewater

Regulatory Classification & Risk Assessment
The "Non-Hazardous" Misconception

Although

-NADH is not listed as a hazardous waste under the Resource Conservation and Recovery Act
(RCRA) (40 CFR 261), it cannot be treated as general trash.

» Biological Oxygen Demand (BOD): As a high-energy biological metabolite, NADH acts as a
nutrient source for bacteria in water systems. Discharging significant quantities into the
drainage system increases BOD, which can deplete dissolved oxygen in aquatic
environments and violate local municipal wastewater discharge permits [1].

e Sodium Content: As a disodium salt, the compound contributes to the salinity (Total
Dissolved Solids) of the waste stream, though this is negligible in small research quantities.

Analytical Cross-Contamination (The "Hidden" Risk)
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From an operational standpoint, the greatest risk is analytical background contamination. In
laboratories utilizing Mass Spectrometry (LC-MS/MS), improper disposal of

C-labeled standards can create persistent background noise in future isotope-dilution
experiments.

e Protocol: Segregate

C waste from standard organic waste if your facility recycles solvents or if waste containers
are stored near sensitive MS instrumentation.

Disposal Workflows and Decision Logic

The following protocols are designed to satisfy both environmental regulations and Good
Laboratory Practice (GLP).

Scenario A: Solid Waste (Expired or Spilled Powder)

Causality: Solid chemicals must never be discarded in regular trash to prevent potential
leaching in landfills and to maintain a chain of custody for chemical inventory.

» Containment: Place the vial (with remaining powder) directly into a clear polyethylene bag.

o Labeling: Affix a "Non-Hazardous Chemical Waste" label. Explicitly write "Stable Isotope -
Non-Radioactive" to prevent alarm by waste handlers.

e Disposal: Transfer to the facility's Solid Chemical Waste Drum.

Scenario B: Liquid Waste (Aqueous Buffers)

Causality: Aqueous solutions of NADH degrade rapidly. However, they must be managed to
control BOD load.[1]

o Small Volume (<50 mL): If permitted by your facility's specific wastewater permit, dilute 1:20
with tap water and flush down the sanitary sewer.

o Note: Always verify with your EHS officer before drain disposal.
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e Large Volume (>50 mL) or Restricted Drains: Collect in a carboy labeled "Aqueous Non-
Hazardous Waste."

Scenario C: HPLC/Organic Solvent Waste

Causality: NADH is frequently analyzed using mobile phases containing Acetonitrile or
Methanol. In these cases, the solvent hazards supersede the solute hazards.

o Classification: The waste is now Hazardous (Ignitable/Toxic) due to the solvent.
e Segregation: Collect in "Flammable Organic Waste" containers.

o Halogenation Check: If the workflow involved chlorinated solvents (rare for NADH but
possible), segregate into "Halogenated Waste" to avoid costly disposal surcharges.

Visualized Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct disposal path
based on the state of the matter and solvent compaosition.
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Figure 1: Decision logic for segregating NADH waste streams based on physical state and
solvent toxicity.
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Emergency Procedures: Spill Management

Although the substance is low-toxicity, standard chemical hygiene applies.

Step Action Rationale
1 PPE Wear nitrile gloves, lab coat, Prevents skin contact and
' and safety glasses. accidental ingestion.[2]

Sweep up carefully; avoid dust ~ Prevents inhalation of

2. Dry Spill ) )
generation. particulates.
) Absorb with paper towels or Contains the liquid spread.[2]
3.[2][3][4] Wet Spill _ o
inert absorbent (vermiculite). [5]

Wipe area with water, followed Removes sticky residue and
by 70% Ethanol. salt deposits.[5]

4. Surface Clean

) Place all cleanup materialsina  Treat as Solid Chemical Waste
5. Disposal _
sealed bag. (See Scenario A above).

References

» United States Environmental Protection Agency (EPA). (2024). Biochemical Oxygen Demand
(BOD) in Wastewater Treatment. Retrieved from [Link]

e Carl Roth GmbH. (2023). Safety Data Sheet: NADH Disodium Salt. Retrieved from [Link]

o United States Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste:
Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Disclaimer: This guide is intended for educational and planning purposes. Always consult your
institution's Environmental Health & Safety (EHS) officer and local municipal regulations before
disposing of chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal and Waste
Management of B-NADH-13C5 Disodium Salt]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1158510/docs#operational-guide-safe-disposal-
and-waste-management-of-nadh-13c5-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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